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Compound of Interest

Compound Name: 6-Morpholinopicolinaldehyde

Cat. No.: B1603457 Get Quote

Introduction
6-Morpholinopicolinaldehyde, also known as 6-Morpholinopyridine-2-carbaldehyde, is a

heterocyclic aldehyde of increasing interest in medicinal chemistry and synthetic organic

chemistry. Its unique structure, incorporating both a pyridine ring and a morpholine moiety,

makes it a valuable building block for the synthesis of novel compounds with potential

therapeutic applications. However, as with any specialized chemical reagent, a thorough

understanding of its hazard profile and the implementation of rigorous safety protocols are

paramount to ensure the well-being of laboratory personnel and the integrity of research.

This guide provides a comprehensive overview of the essential safety and handling

precautions for 6-Morpholinopicolinaldehyde. It is intended for researchers, chemists, and

drug development professionals who may handle this compound. The information herein is

synthesized from available safety data sheets (SDS) and general principles of laboratory safety

for related chemical classes, such as pyridinecarboxaldehydes.

Section 1: Compound Identification and Properties
Proper identification and understanding of a chemical's physical properties are the foundation

of a robust safety plan.
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Property Data Source

Chemical Name
6-Morpholinopyridine-2-

carbaldehyde
[1]

Synonyms
6-Morpholin-4-yl-pyridine-2-

carbaldehyde
[1]

CAS Number 857283-88-6 [1]

Molecular Formula C₁₀H₁₂N₂O₂ N/A

Molecular Weight 192.22 g/mol N/A

Appearance Solid [1]

Recommended Use Laboratory chemicals [1]

Uses Advised Against
Food, drug, pesticide, or

biocidal use
[1]

Section 2: Hazard Identification and Toxicological
Profile
According to its Safety Data Sheet, 6-Morpholinopicolinaldehyde is considered hazardous

under the US OSHA Hazard Communication Standard.[1] The primary hazards are detailed

below, with insights derived from related pyridine-aldehyde structures.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1]

Toxicological Insights: The aldehyde functional group is inherently reactive and can act as an

irritant. While specific toxicological data for this compound is limited, related

pyridinecarboxaldehydes are known to be irritating to the skin, eyes, and respiratory system.[2]
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The morpholine group is a heterocyclic amine; some amines can be corrosive or toxic.

Therefore, it is prudent to treat this compound with a high degree of caution.

Routes of Exposure:

Ingestion: May be harmful if swallowed.[1]

Skin Contact: May cause irritation upon contact.[1]

Eye Contact: Causes serious eye irritation.[1]

Inhalation: While not an expected primary route of exposure for a solid, dust formation during

handling can lead to respiratory tract irritation.[1]

Section 3: Risk Assessment and Control Measures
A multi-layered approach to risk mitigation, combining engineering controls, administrative

policies, and personal protective equipment (PPE), is essential for safely handling 6-
Morpholinopicolinaldehyde.

Engineering Controls
Chemical Fume Hood: All manipulations of the solid compound that could generate dust

(e.g., weighing, transferring) and all work with its solutions must be conducted in a certified

chemical fume hood.[3] This ensures that airborne particulates and vapors are effectively

contained and exhausted, minimizing inhalation risk.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

any potential vapors.[1][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following table outlines the minimum required

protection.
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Protection Type Specification Rationale and Source

Eye/Face

Chemical safety goggles or

glasses conforming to OSHA

29 CFR 1910.133 or European

Standard EN166. A face shield

should be used if there is a

significant splash risk.[1]

Protects against dust particles

and splashes of solutions,

preventing serious eye

irritation.

Hand

Wear appropriate protective

gloves (e.g., nitrile). Inspect

gloves for integrity before use

and use proper removal

technique to avoid skin

contact.[5]

Prevents skin contact and

potential irritation. Glove

choice should be validated

against the solvent used for

making solutions.

Body

A standard laboratory coat is

required. For larger quantities

or procedures with a higher

risk of spillage, a chemically

resistant apron is

recommended.[6][7]

Protects skin and personal

clothing from contamination.

Respiratory

Not typically required if work is

performed within a fume hood.

If a hood is unavailable or

exposure limits may be

exceeded, a NIOSH/MSHA

approved respirator is

necessary.[1][7]

A particulate filter conforming

to EN 143 is recommended if

dust cannot be controlled by

other means.[1]

Administrative Controls & Hygiene
Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all

procedures involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling procedures

for this chemical.
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Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[1] Avoid eating, drinking, or smoking in areas where chemicals are

handled.[7] Contaminated clothing should be removed and washed before reuse.[6]

Section 4: Safe Handling and Storage Protocols
Adherence to methodical protocols is key to preventing accidental exposure and

contamination.

Step-by-Step Weighing and Handling Protocol
Preparation: Don all required PPE (lab coat, gloves, safety goggles). Ensure the chemical

fume hood sash is at the appropriate working height and the workspace is clean.

Staging: Place all necessary equipment (spatula, weigh boat/paper, container for the

solution) inside the fume hood.

Extraction: Retrieve the stock container of 6-Morpholinopicolinaldehyde from its storage

location.

Transfer: Inside the fume hood, carefully open the container. Use a clean spatula to transfer

the desired amount of solid to the weigh boat. Avoid any actions that could create dust.

Closure: Securely close the main stock container.

Dissolution/Use: Carefully add the solid to the intended vessel for dissolution or reaction.

Decontamination: Wipe down the spatula and any contaminated surfaces within the fume

hood with an appropriate solvent and dispose of the waste properly.

Clean-up: Dispose of the weigh boat and any contaminated consumables in the designated

solid chemical waste container.

Storage Requirements
Container: Keep the container tightly closed in a dry, well-ventilated place.[4][7]

Environment: Store in a cool place, protected from direct sunlight.[7]
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Incompatibilities: Keep away from heat and sources of ignition.[1] While specific

incompatibilities are not listed, it is prudent to store it away from strong oxidizing agents,

acids, and bases.[7]

Section 5: Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm.

Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][8]

Skin Contact: Remove contaminated clothing. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical

attention.[1][8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water. If the person feels unwell,

call a poison center or doctor immediately.[1]

Spill Response Workflow
The following diagram outlines the general procedure for responding to a chemical spill.
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Caption: Workflow for small chemical spill response.
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For large spills, evacuate the area and contact your institution's emergency response team

immediately.

Section 6: Waste Disposal
All chemical waste must be handled in accordance with local, state, and federal regulations.

Solid Waste: Unused compound and materials contaminated with the solid (e.g., weigh

paper, gloves) should be collected in a clearly labeled, sealed container for hazardous solid

waste.

Liquid Waste: Solutions of the compound and solvents used for decontamination should be

collected in a labeled, sealed container for hazardous liquid waste.

Disposal: All waste must be disposed of through an approved waste disposal plant or

licensed contractor.[1][7] Do not dispose of down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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